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Compound of Interest

Compound Name: Silver p-toluenesulfonate

Cat. No.: B096825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Silver p-toluenesulfonate, also known as silver tosylate, is an organometallic compound with

the CAS number 16836-95-6. It is a white to light-grey crystalline powder that is valued in

organic synthesis for its ability to act as a catalyst and reagent. This technical guide provides a

comprehensive overview of its chemical properties, synthesis, applications, and known

biological activities, with a focus on data relevant to research and development.

Chemical and Physical Properties
Silver p-toluenesulfonate is a salt composed of a silver(I) cation (Ag⁺) and a p-

toluenesulfonate anion (CH₃C₆H₄SO₃⁻). Its key physical and chemical properties are

summarized in the table below. The compound is notably sensitive to light and should be stored

accordingly.[1]
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Property Value Reference(s)

CAS Number 16836-95-6 [2]

Molecular Formula C₇H₇AgO₃S [2]

Molecular Weight 279.06 g/mol [2]

Appearance
White to light-grey crystalline

powder
[1]

Melting Point
264-266 °C (with

decomposition)
[3]

Solubility

Soluble in water. Moderately

soluble in polar organic

solvents such as acetonitrile,

acetone, and alcohols.

[1]

Synonyms

Silver tosylate, p-

Toluenesulfonic acid silver salt,

Silver(I) tosylate

[2][4]

Synthesis and Experimental Protocols
Silver p-toluenesulfonate is most commonly synthesized via a metathesis reaction between

silver nitrate and a salt of p-toluenesulfonic acid, typically sodium p-toluenesulfonate. The

reaction is driven by the precipitation of the sparingly soluble silver p-toluenesulfonate from

an aqueous solution.[1][3]

Synthesis of Silver p-Toluenesulfonate
Experimental Protocol: Metathesis Reaction

This protocol describes the synthesis of silver p-toluenesulfonate from silver nitrate and

sodium p-toluenesulfonate.

Preparation of Reactant Solutions:

Prepare a 0.5 M aqueous solution of silver nitrate (AgNO₃).
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Prepare a 0.5 M aqueous solution of sodium p-toluenesulfonate (NaOTs).

Reaction:

In a flask protected from light (e.g., wrapped in aluminum foil), slowly add the silver nitrate

solution to the sodium p-toluenesulfonate solution with constant stirring at room

temperature.

A white precipitate of silver p-toluenesulfonate will form immediately.

Isolation and Purification:

Continue stirring for 30 minutes to ensure complete precipitation.

Collect the precipitate by vacuum filtration.

Wash the precipitate with deionized water to remove any unreacted starting materials and

sodium nitrate.

Further purification can be achieved by recrystallization from hot water.[1]

Drying:

Dry the purified product in a vacuum oven at a temperature below 60 °C to avoid

decomposition.
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Figure 1: Workflow for the synthesis of silver p-toluenesulfonate.

Applications in Organic Synthesis
The primary application of silver p-toluenesulfonate in organic synthesis is as a reagent to

convert alkyl halides to their corresponding tosylates. The reaction is driven by the precipitation

of the insoluble silver halide, which shifts the equilibrium towards the product.[1][2] This is

particularly useful when other tosylation methods are not suitable.

Tosylation of Alkyl Halides
Experimental Protocol: Tosylation of Benzyl Bromide

This protocol provides a general procedure for the tosylation of an alkyl halide, using benzyl

bromide as an example.

Reaction Setup:

In a round-bottom flask protected from light, dissolve benzyl bromide (1.0 eq) in anhydrous

acetonitrile.

Add silver p-toluenesulfonate (1.1 eq) to the solution.

Reaction:

Stir the reaction mixture at room temperature. The reaction progress can be monitored by

thin-layer chromatography (TLC).

The formation of a precipitate (silver bromide) will be observed.

Work-up and Purification:

Upon completion of the reaction, filter the mixture to remove the precipitated silver

bromide.

Wash the filter cake with a small amount of acetonitrile.

Combine the filtrate and washings, and remove the solvent under reduced pressure.
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The crude benzyl tosylate can be purified by recrystallization or column chromatography.

Alkyl Halide (R-X)

Nucleophilic Substitution

Silver p-Toluenesulfonate (AgOTs) Solvent
(e.g., Acetonitrile)

Alkyl Tosylate (R-OTs) Silver Halide (AgX)↓
(Precipitate)

Click to download full resolution via product page

Figure 2: General scheme for the tosylation of alkyl halides.

Analytical Data
Detailed analytical data is crucial for the characterization of silver p-toluenesulfonate. While

access to raw spectral data can be limited, representative data for the p-toluenesulfonate

moiety is available.

NMR Spectroscopy
The ¹H and ¹³C NMR spectra of the p-toluenesulfonate anion are well-characterized. In the ¹H

NMR spectrum, characteristic signals are observed for the methyl protons and the aromatic

protons. In the ¹³C NMR spectrum, distinct signals for the methyl carbon, the four aromatic

carbons, are expected.

¹H NMR (DMSO-d₆) Chemical Shift (ppm) Multiplicity Integration

Methyl Protons ~2.3 Singlet 3H

Aromatic Protons ~7.1-7.5 Multiplet 4H
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¹³C NMR (DMSO-d₆) Chemical Shift (ppm)

Methyl Carbon ~21

Aromatic Carbons ~125-145

Note: The exact chemical shifts can vary depending on the solvent and the cation.

Infrared (IR) Spectroscopy
The IR spectrum of silver p-toluenesulfonate is characterized by strong absorptions

corresponding to the sulfonate group.

Functional

Group

Vibrational

Mode

Wavenumber

(cm⁻¹)
Intensity Reference(s)

S=O
Asymmetric

stretch
~1350 Strong [5]

S=O
Symmetric

stretch
~1175 Strong [5]

S-O Stretch
1000-750

(several bands)
Strong [5]

Biological Activity and Drug Development
Applications
While silver compounds, in general, are well-known for their antimicrobial properties, there is a

significant lack of specific studies on the biological activity of silver p-toluenesulfonate. The

antimicrobial action of silver ions (Ag⁺) is believed to involve multiple mechanisms:

Cell Membrane Disruption: Silver ions can bind to sulfur-containing proteins in the bacterial

cell membrane, leading to increased membrane permeability and leakage of cellular

contents.

Inhibition of Enzymes: Ag⁺ can interact with thiol groups (-SH) in enzymes, inactivating them

and disrupting essential metabolic pathways.
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DNA Damage: Silver ions can interact with DNA, leading to its condensation and inhibiting

replication.

It is important to note that these are general mechanisms for silver ions, and the specific

activity of silver p-toluenesulfonate, including its minimum inhibitory concentration (MIC)

against various pathogens and its cytotoxicity towards mammalian cells, has not been

extensively reported in the scientific literature. The p-toluenesulfonate anion itself is generally

considered to be of low toxicity. However, some p-toluenesulfonate esters have been identified

as genotoxic impurities in pharmaceutical manufacturing.[6]

Due to the lack of specific data on its biological effects, the direct application of silver p-
toluenesulfonate in drug development is not well-established. Its primary role remains as a

reagent in the synthesis of more complex molecules.
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Figure 3: Postulated general antimicrobial mechanisms of silver ions.

Safety and Handling
Silver p-toluenesulfonate is an irritant to the skin, eyes, and respiratory system. It is also

light-sensitive and should be stored in a tightly sealed container in a cool, dry, and dark place.

[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a

lab coat, should be worn when handling this compound.

Conclusion
Silver p-toluenesulfonate is a valuable reagent in organic synthesis, primarily for the

conversion of alkyl halides to tosylates. Its synthesis is straightforward, and its chemical

properties are well-defined. However, there is a notable lack of research into its specific

biological activities. While the antimicrobial properties of silver ions are well-documented,

dedicated studies on silver p-toluenesulfonate are needed to establish its efficacy and safety

profile for potential applications in drug development and other life sciences research. Future

investigations should focus on determining its antimicrobial spectrum, cytotoxicity, and

mechanism of action to fully elucidate its potential beyond its current use as a synthetic

reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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